Cas no 2680805-85-8 (benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate)
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28294009
- benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate
- 2680805-85-8
-
- Inchi: 1S/C14H13BrN2O2/c1-10-7-8-12(16-13(10)15)17-14(18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,16,17,18)
- InChI Key: NMZDCSUOUHJILN-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=CC(=N1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 320.01604g/mol
- Monoisotopic Mass: 320.01604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 51.2Ų
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28294009-0.05g |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate |
2680805-85-8 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28294009-0.1g |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate |
2680805-85-8 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28294009-0.25g |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate |
2680805-85-8 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28294009-0.5g |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate |
2680805-85-8 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28294009-1.0g |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate |
2680805-85-8 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28294009-2.5g |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate |
2680805-85-8 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28294009-5.0g |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate |
2680805-85-8 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28294009-10.0g |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate |
2680805-85-8 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 | |
| Enamine | EN300-28294009-1g |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate |
2680805-85-8 | 1g |
$1214.0 | 2023-09-08 | ||
| Enamine | EN300-28294009-5g |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate |
2680805-85-8 | 5g |
$3520.0 | 2023-09-08 |
benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate
Comprehensive Overview of Benzyl N-(6-Bromo-5-methylpyridin-2-yl)carbamate (CAS No. 2680805-85-8)
Benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate (CAS No. 2680805-85-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and carbamate functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromine substituent and a methyl group, enhances its reactivity and applicability in cross-coupling reactions, making it a valuable asset in drug discovery pipelines.
In recent years, the demand for high-purity intermediates like Benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly interested in its potential role in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine. The compound’s CAS No. 2680805-85-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
The synthesis of Benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate involves meticulous optimization to ensure yield efficiency and structural integrity. Its bromo moiety enables pivotal transformations such as Suzuki-Miyaura couplings, a hotspot in contemporary organic chemistry. This adaptability positions the compound as a cornerstone in constructing complex heterocyclic scaffolds, which are pivotal in designing next-generation pharmaceuticals.
From an industrial perspective, Benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory emphasis on eco-friendly processes, manufacturers are exploring catalytic methods to reduce waste and energy consumption during its production. These efforts resonate with global trends like carbon footprint reduction and circular economy initiatives.
Analytical characterization of CAS No. 2680805-85-8 typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural conformation. Such rigorous quality control is critical given the compound’s application in high-throughput screening and lead optimization stages. Its stable shelf life under recommended storage conditions further bolsters its utility in research settings.
Emerging discussions in scientific forums highlight the compound’s potential in neurodegenerative disease research, particularly in modulating protein-protein interactions. These explorations align with rising public interest in brain health and aging populations, making Benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate a subject of both academic and societal relevance. Searches for “pyridine derivatives in medicine” or “brominated carbamates” often cite this compound as a reference.
In summary, Benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate (CAS No. 2680805-85-8) exemplifies the intersection of chemical innovation and therapeutic potential. Its multifaceted applications, coupled with adherence to sustainable practices, ensure its continued prominence in both literature and laboratory workflows. As research evolves, this compound is poised to remain a key player in addressing unmet medical needs through rational drug design.
2680805-85-8 (benzyl N-(6-bromo-5-methylpyridin-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)